![molecular formula C18H11F6NO4 B263236 4-(1,1,2,3,3,3-hexafluoropropoxy)-N-(1-oxo-1,3-dihydro-2-benzofuran-5-yl)benzamide](/img/structure/B263236.png)
4-(1,1,2,3,3,3-hexafluoropropoxy)-N-(1-oxo-1,3-dihydro-2-benzofuran-5-yl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-(1,1,2,3,3,3-hexafluoropropoxy)-N-(1-oxo-1,3-dihydro-2-benzofuran-5-yl)benzamide, also known as HPPH, is a photosensitizer that has been widely studied for its potential applications in photodynamic therapy (PDT) for cancer treatment.
Mechanism of Action
The mechanism of action of 4-(1,1,2,3,3,3-hexafluoropropoxy)-N-(1-oxo-1,3-dihydro-2-benzofuran-5-yl)benzamide involves the absorption of light energy by the photosensitizer, which leads to the production of reactive oxygen species, such as singlet oxygen and free radicals. These reactive species can damage the cancer cells' DNA, proteins, and lipids, leading to their destruction. This compound has been shown to have a high singlet oxygen quantum yield, making it an efficient photosensitizer for PDT.
Biochemical and Physiological Effects:
This compound has been shown to accumulate selectively in cancer cells, making it a promising photosensitizer for PDT. The accumulation of this compound in cancer cells is due to their higher metabolic activity and increased expression of low-density lipoprotein receptors. This compound has also been shown to induce apoptosis, or programmed cell death, in cancer cells, leading to their elimination.
Advantages and Limitations for Lab Experiments
One of the advantages of using 4-(1,1,2,3,3,3-hexafluoropropoxy)-N-(1-oxo-1,3-dihydro-2-benzofuran-5-yl)benzamide as a photosensitizer for PDT is its high singlet oxygen quantum yield, which makes it an efficient photosensitizer. This compound also has a long wavelength absorption peak, which allows for deeper tissue penetration. However, one of the limitations of using this compound in lab experiments is its low solubility in water, which can affect its effectiveness. The purity of this compound is also crucial for its effectiveness in PDT.
Future Directions
There are several future directions for the research on 4-(1,1,2,3,3,3-hexafluoropropoxy)-N-(1-oxo-1,3-dihydro-2-benzofuran-5-yl)benzamide. One direction is to improve the solubility of this compound in water, which can enhance its effectiveness as a photosensitizer for PDT. Another direction is to investigate the use of this compound in combination with other therapies, such as chemotherapy and immunotherapy, to enhance its effectiveness in cancer treatment. Furthermore, the development of targeted delivery systems for this compound can improve its selectivity for cancer cells and reduce its toxicity to healthy cells. Overall, the potential applications of this compound in cancer treatment make it a promising area of research.
Synthesis Methods
The synthesis of 4-(1,1,2,3,3,3-hexafluoropropoxy)-N-(1-oxo-1,3-dihydro-2-benzofuran-5-yl)benzamide involves several steps, including the reaction of 4-(bromomethyl)-1,1,2,3,3,3-hexafluoropropene with 2-benzofuran-1,3-dione, followed by the reaction with 4-aminobenzamide. The final product is obtained by purification through column chromatography. The purity of this compound is crucial for its effectiveness in PDT.
Scientific Research Applications
4-(1,1,2,3,3,3-hexafluoropropoxy)-N-(1-oxo-1,3-dihydro-2-benzofuran-5-yl)benzamide has been extensively studied for its potential applications in PDT for cancer treatment. PDT is a non-invasive treatment that involves the use of a photosensitizer, such as this compound, which is activated by light of a specific wavelength to produce reactive oxygen species that can kill cancer cells. This compound has shown promising results in preclinical studies for the treatment of various types of cancer, including lung, breast, and prostate cancer.
properties
Molecular Formula |
C18H11F6NO4 |
---|---|
Molecular Weight |
419.3 g/mol |
IUPAC Name |
4-(1,1,2,3,3,3-hexafluoropropoxy)-N-(1-oxo-3H-2-benzofuran-5-yl)benzamide |
InChI |
InChI=1S/C18H11F6NO4/c19-16(17(20,21)22)18(23,24)29-12-4-1-9(2-5-12)14(26)25-11-3-6-13-10(7-11)8-28-15(13)27/h1-7,16H,8H2,(H,25,26) |
InChI Key |
WCVSWLLAKDBFPT-UHFFFAOYSA-N |
SMILES |
C1C2=C(C=CC(=C2)NC(=O)C3=CC=C(C=C3)OC(C(C(F)(F)F)F)(F)F)C(=O)O1 |
Canonical SMILES |
C1C2=C(C=CC(=C2)NC(=O)C3=CC=C(C=C3)OC(C(C(F)(F)F)F)(F)F)C(=O)O1 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.